Cas no 51469-51-3 (1-Nonen-3-one,1-(2,6-dichlorophenyl)-, (E)- (9CI))

• Product Name: 1-Nonen-3-one,1-(2,6-dichlorophenyl)-, (E)- (9CI)
• CAS No: 51469-51-3
• MF: C₁₅H₁₈Cl₂O
• MW: 285.208822727203
• CID: 380655
• PubChem ID: 5377211
• Update Time: 2025-04-19

1-Nonen-3-one,1-(2,6-dichlorophenyl)-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Nonen-3-one,1-(2,6-dichlorophenyl)-, (E)- (9CI)
• (E)-1-(2,6-dichlorophenyl)non-1-en-3-one
• (1E)-1-(2,6-Dichlorophenyl)-1-nonen-3-one
• 1-Nonen-3-one, 1-(2,6-dichlorophenyl)-
• AC1NTAO4
• NSC140784
• NSC-140784
• GKKMIUKJDMJAJD-ZHACJKMWSA-N
• 51469-51-3
• (1E)-1-(2,6-Dichlorophenyl)-1-nonen-3-one #

• Inchi： 1S/C15H18Cl2O/c1-2-3-4-5-7-12(18)10-11-13-14(16)8-6-9-15(13)17/h6,8-11H,2-5,7H2,1H3/b11-10+
• InChI Key： GKKMIUKJDMJAJD-ZHACJKMWSA-N
• SMILES： ClC1C=CC=C(C=1/C=C/C(CCCCCC)=O)Cl

Computed Properties

• Exact Mass: 284.07364
• Monoisotopic Mass: 284.0734706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 5.54610